Cas no 1803878-41-2 (5-Fluoro-4-iodo-2-nitropyridine)

• Product Name: 5-Fluoro-4-iodo-2-nitropyridine
• CAS No: 1803878-41-2
• MF: C₅H₂FIN₂O₂
• MW: 267.984456539154
• CID: 4905610
• Update Time: 2025-05-28

5-Fluoro-4-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-iodo-2-nitropyridine

• Inchi： 1S/C5H2FIN2O2/c6-3-2-8-5(9(10)11)1-4(3)7/h1-2H
• InChI Key： HCNXXSWYMQCMFC-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 5-Fluoro-4-iodo-2-nitropyridine

Comprehensive Overview of 5-Fluoro-4-iodo-2-nitropyridine (CAS No. 1803878-41-2): Properties, Applications, and Innovations

5-Fluoro-4-iodo-2-nitropyridine (CAS No. 1803878-41-2) is a halogenated nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of fluorine, iodine, and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₅H₂FIN₂O₂, reflects a high degree of reactivity, making it invaluable for constructing complex molecules. Researchers frequently explore its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for halogenated pyridines in modern chemistry has positioned 5-Fluoro-4-iodo-2-nitropyridine as a critical building block. Its iodo substituent enables cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in creating carbon-carbon bonds. Meanwhile, the nitro group facilitates nucleophilic aromatic substitutions, expanding its utility in heterocyclic synthesis. Recent studies highlight its role in optimizing bioactive compounds, aligning with trends in precision medicine and green chemistry. These applications resonate with current industry priorities, including sustainable synthesis and reduced environmental impact.

From a technical perspective, CAS No. 1803878-41-2 exhibits notable stability under controlled conditions, though its reactivity requires careful handling. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structure. The compound’s melting point and solubility profiles further enhance its practicality in laboratory settings. As the scientific community increasingly focuses on high-throughput screening and combinatorial chemistry, this nitropyridine derivative offers a reliable scaffold for generating diverse molecular libraries.

Innovations in catalysis and material science have also leveraged 5-Fluoro-4-iodo-2-nitropyridine. For instance, its incorporation into organic electronic materials has been explored for developing advanced sensors and semiconductors. This aligns with the surge in interest around IoT-enabled devices and wearable technology, where lightweight, conductive materials are essential. Furthermore, its role in photocatalysis underscores its potential in renewable energy applications, a hot topic amid global efforts to combat climate change.

In summary, 5-Fluoro-4-iodo-2-nitropyridine (CAS No. 1803878-41-2) represents a multifaceted tool for researchers tackling challenges in life sciences and advanced materials. Its adaptability to diverse synthetic pathways and alignment with cutting-edge trends ensure its continued relevance. As industries prioritize efficiency and innovation, this compound is poised to remain a cornerstone of modern chemical research.